Cas no 36157-40-1 (1-(2,5-dichlorothiophen-3-yl)ethan-1-one)

1-(2,5-dichlorothiophen-3-yl)ethan-1-one structure
36157-40-1 structure
Product Name:1-(2,5-dichlorothiophen-3-yl)ethan-1-one
CAS No:36157-40-1
Molecular Formula:C6H4OSCl2
Molecular Weight:195.06636
MDL:MFCD00014522
CID:54544
PubChem ID:118920

1-(2,5-dichlorothiophen-3-yl)ethan-1-one Properties

Names and Identifiers

    • 1-(2,5-Dichlorothiophen-3-yl)ethanone
    • 2,5-Dichloro-3-thienyl methyl ketone
    • 1-(2,5-Dichloro-3-thienyl)ethan-1-one
    • 3-Acetylthiophene
    • METHYL 3-THIENYL KETONE
    • 1-(3-THIENYL)ETHANONE
    • 1-(3-Thienyl)-1-ethanone
    • 1-Thiophen-3-yl-ethanone
    • 3-Acetylthiophen
    • Ethanone,1-(3-thienyl)-
    • Ketone, methyl 3-thienyl
    • 3-Acetyl
    • 1-thien-3-ylethanone
    • 3-Acetyl-2,5-dichlorothiophene
    • 1-(2,5-dichlorothiophen-3-yl)ethan-1-one
    • EN300-13118
    • BIDD:GT0097
    • AKOS000276629
    • AC-6966
    • CS-W010632
    • 1-(2,5-dichloro-3-thienyl)-1-ethanone
    • AMY23244
    • 1-(2,5-dichlorothien-3-yl)ethan-1-one
    • MFCD00014522
    • A6273
    • SCHEMBL542159
    • 1-(2,5-Dichloro-3-thienyl)ethanone #
    • Z89265801
    • F0001-2738
    • InChI=1/C6H4Cl2OS/c1-3(9)4-2-5(7)10-6(4)8/h2H,1H3
    • NS00029985
    • CHEBI:194727
    • Ethanone, 1-(2,5-dichloro-3-thienyl)-
    • P10027
    • SY034796
    • GYFDNIRENHZKGR-UHFFFAOYSA-
    • PB47335
    • 1-(2,5-Dichloro-thiophen-3-yl)-ethanone
    • 3-Acetyl-2,5-dichlorothiophene, 98%
    • DTXSID60189724
    • QRT2T98QV7
    • 7M-751
    • A1182
    • 36157-40-1
    • EINECS 252-893-3
    • FT-0614876
    • 1-(2,5-Dichloro-3-thienyl)ethanone
    • DB-048925
    • STK427054
    • MDL: MFCD00014522
    • InChIKey: GYFDNIRENHZKGR-UHFFFAOYSA-N
    • Inchi: 1S/C6H4Cl2OS/c1-3(9)4-2-5(7)10-6(4)8/h2H,1H3
    • SMILES: CC(=O)C1=C(Cl)SC(=C1)Cl
    • BRN: 121288

Computed Properties

  • Exact Mass: 193.935991g/mol
  • Surface Charge: 0
  • XLogP3: 3.2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 193.935991g/mol
  • Monoisotopic Mass: 193.935991g/mol
  • Topological Polar Surface Area: 45.3Ų
  • Heavy Atom Count: 10
  • Complexity: 151
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: 2
  • Surface Charge: 0

Experimental Properties

  • LogP: 3.25750
  • PSA: 45.31000
  • Refractive Index: 1.575
  • Boiling Point: 122°C/6mmHg(lit.)
  • Melting Point: 38.0 to 41.0 deg-C
  • Flash Point: Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • Color/Form: Powder
  • Solubility: Not determined
  • Density: 1.4514 (estimate)

1-(2,5-dichlorothiophen-3-yl)ethan-1-one Security Information

1-(2,5-dichlorothiophen-3-yl)ethan-1-one Customs Data

  • HS CODE:29349990
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2,5-dichlorothiophen-3-yl)ethan-1-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003J9Q-5g
1-(2,5-Dichlorothiophen-3-yl)ethanone
36157-40-1 98%
5g
$9.00 2025-02-20
A2B Chem LLC
AB64142-5g
3-Acetyl-2,5-dichlorothiophene
36157-40-1 98%
5g
$9.00 2024-04-20
Aaron
AR003JI2-5g
1-(2,5-Dichlorothiophen-3-yl)ethanone
36157-40-1 98%
5g
$5.00 2025-01-22
Ambeed
A720498-5g
3-Acetyl-2,5-dichlorothiophene
36157-40-1 98%
5g
$11.0 2025-02-26
Apollo Scientific
OR22717-25g
1-(2,5-Dichlorothien-3-yl)ethan-1-one
36157-40-1
25g
£16.00 2025-02-19
City Chemical
1224CC-25GM
3-Acetyl-2,5-dichlorothiophene
36157-40-1
25gm
$371.51 2023-09-19
Enamine
EN300-13118-0.05g
1-(2,5-dichlorothiophen-3-yl)ethan-1-one
36157-40-1 95%
0.05g
$19.0 2023-05-01
eNovation Chemicals LLC
D404595-100g
3-Acetyl-2,5-dichlorothiophene
36157-40-1 97%
100g
$200 2021-10-20
Fluorochem
001362-1g
3-Acetyl-2,5-dichlorothiophene
36157-40-1 98%
1g
£10.00 2022-03-29
Key Organics Ltd
7M-751-1MG
1-(2,5-dichloro-3-thienyl)-1-ethanone
36157-40-1 >95%
1mg
£37.00 2025-02-09

1-(2,5-dichlorothiophen-3-yl)ethan-1-one Suppliers

Hubei Fangde New Material Co., Ltd
Audited Supplier Audited Supplier
(CAS:36157-40-1)
MR./MRS.:YANG QIN
Phone:18086096695
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Changsha Chemoway Imp&Exp Co.,Ltd
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(CAS:36157-40-1)
MR./MRS.:JU JING LI
Phone:18942506900
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Qingdao Kingway Pharmtech Co.,Ltd.
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(CAS:36157-40-1)
MR./MRS.:LI JING LI
Phone:13918827946
Email:m.xiaoyan@kingwaypharm.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:36157-40-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:36157-40-1)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:36157-40-1)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com

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